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Compound of Interest

Compound Name: Benzofenap

Cat. No.: B1666592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of a viable synthetic pathway for

Benzofenap, a significant herbicide. The synthesis involves the preparation of two key

intermediates: a substituted pyrazole core and an acyl side-chain, followed by their subsequent

coupling. This document outlines the experimental protocols for the synthesis of these

intermediates and the final product, supported by quantitative data and a visual representation

of the synthetic route.

I. Overview of the Synthetic Pathway
The synthesis of Benzofenap, with the IUPAC name 2-{[4-(2,4-dichloro-3-methylbenzoyl)-1,3-

dimethyl-1H-pyrazol-5-yl]oxy}-1-(4-methylphenyl)ethan-1-one, can be strategically divided into

three main stages:

Synthesis of the Pyrazole Core: Preparation of 4-(2,4-dichloro-3-methylbenzoyl)-1,3-

dimethyl-1H-pyrazol-5-ol.

Synthesis of the Acyl Side-Chain: Preparation of 2-chloro-1-(p-tolyl)ethanone.

Final Coupling Reaction: Etherification of the pyrazole core with the acyl side-chain to yield

Benzofenap.

The overall synthetic scheme is depicted in the workflow diagram below.
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1,3-Dimethyl-5-pyrazolone

4-(2,4-Dichloro-3-methylbenzoyl)-
1,3-dimethyl-1H-pyrazol-5-ol

 Isopropanol, Reflux

Ca(OH)₂ 2,4-Dichloro-3-methylbenzoyl chloride

4-(2,4-Dichloro-3-methylbenzoyl)-
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Toluene

2-Chloro-1-(p-tolyl)ethanone

 Friedel-Crafts Acylation, 80°C

Chloroacetyl chloride AlCl₃

2-Chloro-1-(p-tolyl)ethanone

Benzofenap

Base (e.g., K₂CO₃) Solvent (e.g., Acetone)

 Williamson Ether Synthesis
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Intermediate 1 4-(2,4-Dichloro-3-methylbenzoyl)-
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 Friedel-Crafts Acylation Benzofenap

 Ether Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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